Cas no 904813-44-1 (2-PHENYL-QUINOXALINE-5-CARBOXYLIC ACID)

2-Phenyl-quinoxaline-5-carboxylic acid is a heterocyclic compound featuring a quinoxaline core substituted with a phenyl group at the 2-position and a carboxylic acid moiety at the 5-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The carboxylic acid functionality allows for further derivatization, enabling applications in ligand design, coordination chemistry, and the development of bioactive molecules. Its aromatic quinoxaline scaffold contributes to stability and potential π-π stacking interactions, useful in materials science. The compound is typically characterized by high purity and consistent performance, ensuring reliability in research and industrial applications.
2-PHENYL-QUINOXALINE-5-CARBOXYLIC ACID structure
904813-44-1 structure
Product Name:2-PHENYL-QUINOXALINE-5-CARBOXYLIC ACID
CAS No:904813-44-1
MF:C15H10N2O2
MW:250.252103328705
MDL:MFCD06245385
CID:994837
PubChem ID:2771686
Update Time:2025-06-15

2-PHENYL-QUINOXALINE-5-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

    • 2-PHENYL-QUINOXALINE-5-CARBOXYLIC ACID
    • 2-Phenylquinoxaline-5-carboxylic acid
    • GL-0109
    • AKOS005254230
    • DTXSID70378021
    • 904813-44-1
    • 2-phenylquinoxaline-5-carboxylicAcid
    • 2-PHENYL-QUINOXALINE-5-CARBOXYLICACID
    • MFCD06245385
    • MDL: MFCD06245385
    • Inchi: 1S/C15H10N2O2/c18-15(19)11-7-4-8-12-14(11)16-9-13(17-12)10-5-2-1-3-6-10/h1-9H,(H,18,19)
    • InChI Key: SOSPLSWNVQCOCL-UHFFFAOYSA-N
    • SMILES: OC(C1=CC=CC2C1=NC=C(C1C=CC=CC=1)N=2)=O

Computed Properties

  • Exact Mass: 250.07400
  • Monoisotopic Mass: 250.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 63.1Ų

Experimental Properties

  • Density: 1.332
  • Boiling Point: 486°C at 760 mmHg
  • Flash Point: 247.7°C
  • Refractive Index: 1.69
  • PSA: 63.08000
  • LogP: 2.99500

2-PHENYL-QUINOXALINE-5-CARBOXYLIC ACID Security Information

  • Hazardous Material Identification: Xi

2-PHENYL-QUINOXALINE-5-CARBOXYLIC ACID Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 2-PHENYL-QUINOXALINE-5-CARBOXYLIC ACID

Comprehensive Overview of 2-PHENYL-QUINOXALINE-5-CARBOXYLIC ACID (CAS No. 904813-44-1): Properties, Applications, and Industry Insights

2-PHENYL-QUINOXALINE-5-CARBOXYLIC ACID (CAS No. 904813-44-1) is a high-value heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This quinoxaline derivative features a phenyl group at the 2-position and a carboxylic acid moiety at the 5-position, making it a versatile building block for drug discovery and advanced material synthesis. Recent studies highlight its potential as a pharmacophore in kinase inhibitors and fluorescence probes, aligning with the growing demand for targeted therapies and diagnostic agents.

The molecular structure of 2-PHENYL-QUINOXALINE-5-CARBOXYLIC ACID (CAS 904813-44-1) enables unique electronic properties, which researchers are exploring for organic electronics applications. With the global OLED materials market projected to reach $48 billion by 2027, this compound's conjugated system shows promise for light-emitting diodes (LEDs) and photovoltaic devices. Its solubility profile in polar aprotic solvents like DMSO (≥50 mg/mL) further enhances its utility in solution-processed thin-film technologies.

In medicinal chemistry, 2-PHENYL-QUINOXALINE-5-CARBOXYLIC ACID serves as a key intermediate for small molecule drugs targeting inflammatory pathways. A 2023 Journal of Medicinal Chemistry study identified its derivatives as potent JAK-STAT inhibitors, relevant to autoimmune disease treatments. The compound's metal-chelating capability via its carboxyl group also makes it valuable for developing anticancer agents, particularly in metalloenzyme modulation strategies.

Analytical characterization of CAS 904813-44-1 reveals a melting point range of 215-218°C and characteristic UV-Vis absorption peaks at 254 nm and 320 nm. These properties are critical for quality control in contract manufacturing organizations (CMOs), where HPLC purity standards typically exceed 98%. The compound's stability under inert atmospheres meets ICH guidelines for pharmaceutical intermediates, addressing industry concerns about degradation products in API synthesis.

Recent patent analyses show a 40% increase in filings involving quinoxaline-carboxylic acid derivatives since 2020, particularly in bioconjugation technologies. The click chemistry compatibility of this compound enables its use in PROTACs (Proteolysis Targeting Chimeras), a breakthrough modality in targeted protein degradation. This positions CAS 904813-44-1 at the forefront of next-generation therapeutics development.

From a synthetic perspective, 2-PHENYL-QUINOXALINE-5-CARBOXYLIC ACID is typically prepared via Pd-catalyzed cross-coupling between halogenated quinoxalines and phenylboronic acids, followed by carboxylation reactions. Process chemists are optimizing microwave-assisted synthesis protocols to improve yields beyond the conventional 65-70% range, responding to the pharmaceutical industry's push for green chemistry solutions.

The compound's structure-activity relationship (SAR) studies demonstrate that electron-withdrawing substituents on the phenyl ring enhance bioavailability by reducing first-pass metabolism. These findings are particularly relevant for CNS drug development, where blood-brain barrier penetration remains a critical challenge. Computational models suggest the logP value of 2.8 makes it suitable for lipophilic drug design.

In material science applications, thin films containing 904813-44-1 exhibit charge mobility values of 0.15 cm²/V·s, comparable to benchmark organic semiconductors. Researchers are investigating its supramolecular assembly properties for flexible electronics, capitalizing on the growing wearable technology market. The compound's thermal stability (decomposition >300°C) also makes it attractive for high-performance polymers.

Quality specifications for commercial 2-PHENYL-QUINOXALINE-5-CARBOXYLIC ACID typically include <1% residual solvents (per USP 467 limits) and heavy metal content below 10 ppm. These stringent standards reflect its use in GMP-compliant pharmaceutical production. Leading suppliers now provide polymorph screening data to address regulatory requirements for solid-state characterization in drug submissions.

Emerging applications include its use as a fluorescent tag in bioimaging probes, where its excitation/emission profile (λex 365 nm/λem 450 nm) enables specific cellular tracking. This aligns with the booming theranostics market, projected to grow at 12.4% CAGR through 2030. The compound's pH-sensitive fluorescence further expands its utility in microenvironment sensing applications.

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